Cas no 2138347-99-4 (3'-oxaspiro[azetidine-3,2'-bicyclo[3.1.0]hexane] hydrochloride)

• Product Name: 3'-oxaspiro[azetidine-3,2'-bicyclo[3.1.0]hexane] hydrochloride
• CAS No: 2138347-99-4
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• CID: 4641105
• Update Time: 2025-06-08

3'-oxaspiro[azetidine-3,2'-bicyclo[3.1.0]hexane] hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3'-oxaspiro[azetidine-3,2'-bicyclo[3.1.0]hexane] hydrochloride

• Inchi： 1S/C7H11NO.ClH/c1-5-2-9-7(6(1)5)3-8-4-7;/h5-6,8H,1-4H2;1H
• InChI Key： BXRQSWLTYYWGNJ-UHFFFAOYSA-N
• SMILES： C12CC1COC12CNC1.Cl

Additional information on 3'-oxaspiro[azetidine-3,2'-bicyclo[3.1.0]hexane] hydrochloride

Comprehensive Overview of 3'-Oxaspiro[azetidine-3,2'-bicyclo[3.1.0]hexane] Hydrochloride (CAS No. 2138347-99-4)

The compound 3'-Oxaspiro[azetidine-3,2'-bicyclo[3.1.0]hexane] hydrochloride (CAS No. 2138347-99-4) is a structurally unique and pharmacologically significant molecule. Its spirocyclic and bicyclic framework makes it a valuable scaffold in medicinal chemistry, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and other therapeutic areas. The presence of an azetidine ring and an oxaspiro moiety enhances its potential as a versatile building block for drug discovery.

In recent years, the demand for spirocyclic compounds like 3'-Oxaspiro[azetidine-3,2'-bicyclo[3.1.0]hexane] hydrochloride has surged due to their ability to improve drug-like properties such as solubility, metabolic stability, and bioavailability. Researchers and pharmaceutical companies are increasingly exploring these rigid heterocyclic systems to address challenges in drug design, including selectivity and off-target effects. The compound's CAS No. 2138347-99-4 is frequently searched in scientific databases, reflecting its growing relevance in preclinical studies.

One of the key advantages of 3'-Oxaspiro[azetidine-3,2'-bicyclo[3.1.0]hexane] hydrochloride lies in its potential applications in neuropharmacology. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known to modulate neurotransmitter receptors, making it a promising candidate for treating conditions like anxiety, depression, and chronic pain. Additionally, the bicyclo[3.1.0]hexane core contributes to the compound's conformational rigidity, which is crucial for achieving high receptor binding affinity.

The synthesis of 3'-Oxaspiro[azetidine-3,2'-bicyclo[3.1.0]hexane] hydrochloride involves sophisticated organic chemistry techniques, including ring-closing metathesis and stereoselective transformations. These methods ensure high purity and yield, which are critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's hydrochloride salt form further enhances its stability and solubility, making it suitable for formulation development.

From an SEO perspective, keywords such as "spirocyclic azetidine derivatives," "bicyclo[3.1.0]hexane hydrochloride," and "CAS 2138347-99-4 applications" are highly relevant to researchers and industry professionals. These terms align with trending topics in drug discovery and medicinal chemistry, where the search for novel small molecule therapeutics is a priority. The compound's unique structure also positions it as a subject of interest in computational chemistry and molecular modeling studies.

In conclusion, 3'-Oxaspiro[azetidine-3,2'-bicyclo[3.1.0]hexane] hydrochloride (CAS No. 2138347-99-4) represents a cutting-edge example of modern heterocyclic chemistry. Its potential in CNS drug development, coupled with its synthetic versatility, makes it a compound of significant interest to the scientific community. As research progresses, this molecule is likely to play a pivotal role in the discovery of next-generation therapeutics.